5-Bromo-2-chloronicotinaldehyde
Cat. No. B1290025
M. Wt: 220.45 g/mol
InChI Key: YGPYNLZCNDPHTQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
|
REACTION_SMILES
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[Al+3:16].[Br:1][c:2]1[cH:3][n:4][c:5]([Cl:14])[c:6]([C:7](=[O:8])[N:9]([O:10][CH3:11])[CH3:12])[cH:13]1.[CH2:21]1[O:22][CH2:23][CH2:24][CH2:25]1.[H-:15].[H-:18].[H-:19].[H-:20].[Li+:17]>>[Br:1][c:2]1[cH:3][n:4][c:5]([Cl:14])[c:6]([CH:7]=[O:8])[cH:13]1
|
Inputs
Step One
|
Name
|
|
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Quantity
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Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Al+3]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CON(C)C(=O)c1cc(Br)cnc1Cl
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
C1CCOC1
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Li+]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O=Cc1cc(Br)cnc1Cl
|
Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
